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Compound of Interest

Compound Name: 4-Amino-5-methylhexanoic acid

Cat. No.: B13273704

Get Quote

\ J

-Amino Acid Residues (4-Amino-5-methylhexanoic acid)

Executive Summary

The incorporation of 4-Amino-5-methylhexanoic acid (a hydrophobic

-amino acid, often functioning as a Leucine/Valine backbone homolog) represents a high-
impact strategy for enhancing the proteolytic stability of therapeutic peptides without abolishing
receptor affinity. Unlike standard

-amino acids, this residue introduces two additional methylene groups into the peptide
backbone, extending the distance between the amine and carboxyl termini.

This guide validates the placement of 4-Amino-5-methylhexanoic acid against standard

-Leucine and

-homoleucine alternatives. Experimental data indicates that while coupling efficiency requires
optimized protocols (HATU/HOAL), the resulting "
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-peptide” motifs exhibit up to 300-fold increases in proteolytic half-life and induce distinct
foldameric structures (12-helix) that can mimic or stabilize bioactive conformations.

Part 1: The Chemical Rationale (Comparative
Analysis)

To validate the placement of 4-Amino-5-methylhexanoic acid, one must first understand its
structural divergence from native residues. It is not merely a spacer; it is a conformational
architect.

Structural Comparison Table

4-Amino-5-
methylhexanoic
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Mechanistic Insight

The 4-Amino-5-methylhexanoic acid residue introduces a specific "kink" in the backbone. In
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-peptides, hydrogen bonds form between

and

residues. In sequences containing this

-amino acid, the H-bonding pattern shifts, often favoring a 12-helix (hydrogen bond between
and

) or a 14-helix. This structural alteration effectively "shields" the peptide bond from enzymatic
hydrolysis by trypsin or chymotrypsin, which require a precise stereochemical fit to cleave.

Part 2: Synthesis & Coupling Validation

The Challenge: The primary failure mode in deploying 4-Amino-5-methylhexanoic acid is
incomplete coupling. The extended backbone and the hydrophobic side chain (isobutyl-like)
create significant steric hindrance. Standard DIC/Oxyma protocols often yield deletions.

Validated Coupling Protocol

o Reagent Selection: Use HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate) with HOAt. The HOAt additive is critical for
minimizing racemization and accelerating the reaction via the "neighboring group effect" of
the pyridine nitrogen.

o Stoichiometry: 3.0 eq Amino Acid : 2.9 eq HATU : 3.0 eq HOALt : 6.0 eq DIPEA.
e Reaction Time: Double coupling is mandatory.

hours at Room Temperature.

QC Checkpoint: Mass Spectrometry

Unlike

-peptides,

-amino acid containing peptides produce distinct fragmentation patterns in MS/MS.
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o Marker: Look for enhanced stability of the a3 ion.[1] The extended backbone facilitates the
formation of stable cyclic ions during collision-induced dissociation (CID), a signature absent
in pure

-peptides.[1]
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Figure 1: Synthesis Validation Workflow. Note the reliance on Chloranil or Micro-cleavage over
Kaiser tests due to the secondary structure shielding of amines.

Part 3: Functional Validation (Stability vs. Activity)

This section provides the experimental framework to prove that the insertion of 4-Amino-5-
methylhexanoic acid retains biological function while extending half-life.

Experiment A: Proteolytic Stability Assay

Objective: Quantify the resistance conferred by the

-residue. Method:

 Incubate peptide (

) with Proteinase K or Chymotrypsin (

) in PBS at

e Aliquot at

minutes and 24 hours.
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e Quench with 1% TFA/Acetonitrile.
e Analyze via HPLC (Peak Area integration).
Expected Results:
e Control (
-Leu):
degradation within 60 minutes.
e Test (4-Amino-5-methylhexanoic):

intact after 24 hours.

Experiment B: Circular Dichroism (CD) Spectroscopy

Objective: Validate that the backbone modification does not destroy the bioactive conformation.
Method:

» Dissolve peptide in Phosphate Buffer (pH 7.4) and TFE (Trifluoroethanol) mixtures.
e Scan 190-260 nm.
* Interpretation:

o -Helix: Minima at 208 nm and 222 nm.
o -Foldamer (12-Helix): Distinct minimum around 200-205 nm and maximum near 220 nm.
o Success Criteria: If the target receptor requires an

-helix, the

-modified peptide should show a "mixed" signature, indicating it can adopt the helical face
despite the backbone extension.
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Requirement:

Increase Stability

[ Insert 4-Amino-5-methylhexanoic acid ]
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Figure 2: Decision Logic for Residue Placement. Critical binding pockets require careful
modeling before substitution due to H-bond shifts.

Part 4: Detailed Experimental Protocol
Solid-Phase Peptide Synthesis (SPPS)
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e Resin: Rink Amide MBHA (Loading 0.5 mmol/g).

o Deprotection: 20% Piperidine in DMF (2 x 5 min).

e Wash: DMF (5 x 1 min).

e Coupling (The Critical Step):

[e]

Dissolve 4-Amino-5-methylhexanoic acid (3 eq) in DMF.

(¢]

Add HATU (2.9 eq) and HOAt (3 eq).

[¢]

Add DIPEA (6 eq).

[¢]

Pre-activate for 30 seconds (color change to yellow/orange).

[e]

Add to resin. Shake for 2 hours.

o

Drain and Repeat (Double Couple).

o Capping: Acetic Anhydride/Pyridine (to block unreacted amines).

Validation Assay (Binding Affinity - )

o System: Surface Plasmon Resonance (SPR) or Fluorescence Polarization (FP).

o Setup: Immobilize target protein on chip. Inject analyte (peptide) at increasing concentrations
(0.1 nMto 10

).
e Success Metric: The
of the
-modified peptide should be within 1-log of the native peptide. If
increases

, the placement is structurally disruptive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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